Cas no 1806847-65-3 (Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate
• CAS No: 1806847-65-3
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4948578
• Update Time: 2025-10-05

Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-2-17-11(16)7-4-3-6(10(13)14)8(5-15)9(7)12/h3-4,10H,2H2,1H3
• InChI Key： VGQRANUFPVKEOB-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(F)F)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate

Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate: A Comprehensive Overview

Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate, with the CAS number 1806847-65-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromine atom, a cyano group, and a difluoromethyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and electronic materials.

The benzoate ester group in Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to undergo various nucleophilic substitutions, making them valuable intermediates in organic synthesis. The presence of the bromine atom at the 2-position of the benzene ring introduces additional reactivity, particularly in aromatic substitution reactions. This makes the compound a promising candidate for use in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biaryls and heterobiaryls.

The cyano group at the 3-position of the benzene ring further enhances the compound's versatility. Cyanide groups are known for their ability to participate in nucleophilic additions and can act as leaving groups under certain conditions. This dual functionality makes Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate a valuable building block in organic synthesis.

One of the most intriguing aspects of this compound is the difluoromethyl group at the 4-position of the benzene ring. The presence of fluorine atoms introduces both electronic and steric effects into the molecule, which can significantly influence its physical and chemical properties. Fluorinated compounds are highly sought after in drug design due to their unique pharmacokinetic profiles and increased bioavailability.

Recent studies have explored the use of Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate as a precursor for the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems makes it an ideal candidate for these applications. Researchers have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, making them suitable for use in high-efficiency OLEDs.

In addition to its applications in materials science, Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate has shown potential in medicinal chemistry. Its unique combination of functional groups allows for precise modulation of pharmacokinetic properties, making it a valuable tool in drug design. Recent studies have focused on its use as a lead compound for anti-cancer drugs, where its ability to target specific cellular pathways has been exploited.

The synthesis of Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the bromine atom and cyano group is achieved through electrophilic aromatic substitution reactions, while the difluoromethyl group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions.

One area where Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate has shown particular promise is in polymer science. Its ability to form cross-linked networks through UV-induced polymerization has led to its use in the development of novel optical materials. These materials exhibit excellent mechanical properties and thermal stability, making them suitable for use in high-performance optical devices.

In conclusion, Ethyl 2-bromo-3-cyano-4-(difluoromethyl)benzoate is a multifaceted compound with a wide range of potential applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers working on cutting-edge projects in organic chemistry, materials science, and medicinal chemistry.